Cas no 1806979-80-5 (5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine
• CAS No: 1806979-80-5
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4874411
• Update Time: 2025-05-19

5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine

• Inchi： 1S/C8H5F3N2O/c1-14-7-4(2-12)3-13-6(5(7)9)8(10)11/h3,8H,1H3
• InChI Key： LIQLXFHYDDPPCJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(C#N)=CN=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine

5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine: A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine (CAS No. 1806979-80-5) is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, including a cyano group, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups in 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an anti-cancer agent, where it has shown selective inhibition of certain oncogenic kinases.

In addition to its pharmacological applications, 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens and pests has been studied extensively, with recent findings suggesting that it could serve as an effective fungicide or insecticide. The compound's stability under various environmental conditions further enhances its suitability for agricultural use.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine involves a multi-step process that typically includes nucleophilic substitution and electrophilic substitution reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

From an environmental perspective, understanding the fate and transport of 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine in natural systems is crucial for assessing its potential ecological impact. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This property is particularly important for regulatory considerations and ensures that the compound can be used safely without posing long-term risks to ecosystems.

Looking ahead, ongoing research is focused on expanding the applications of 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine into emerging areas such as nanotechnology and green chemistry. Its unique electronic properties make it a candidate for use in organic electronics and energy storage devices. Furthermore, efforts are being made to explore its potential as a building block for more complex molecular architectures, which could lead to novel materials with unprecedented functionalities.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methoxypyridine (CAS No. 1806979-80-5) stands out as a versatile and multifaceted compound with significant potential across diverse industries. Its chemical properties, combined with cutting-edge research findings, position it as a key player in advancing scientific innovation and addressing global challenges in health, agriculture, and technology.